![molecular formula C22H21N3O2 B8141116 2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione](/img/structure/B8141116.png)
2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione
Overview
Description
2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields
Chemical Reactions Analysis
2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it plays a role in studying cellular mechanisms and pathways. In medicine, it has potential therapeutic applications, although further research is needed to fully understand its benefits. In industry, it is used in the production of specialized materials and chemicals.
Mechanism of Action
The mechanism of action of 2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets, leading to changes in cellular processes. The exact molecular targets and pathways involved vary depending on the specific application and context.
Comparison with Similar Compounds
2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. this compound stands out due to its specific applications and potential benefits in various scientific fields.
Conclusion
This compound is a versatile compound with significant potential in scientific research and industrial applications. Its unique properties and diverse applications make it a valuable subject of study in various fields. Further research and development are needed to fully harness its potential and explore new applications.
Properties
IUPAC Name |
2-[[2-(1H-benzimidazol-2-yl)anilino]methylidene]-5,5-dimethylcyclohexane-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O2/c1-22(2)11-19(26)15(20(27)12-22)13-23-16-8-4-3-7-14(16)21-24-17-9-5-6-10-18(17)25-21/h3-10,13,23H,11-12H2,1-2H3,(H,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNCKTXAHGFEOEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)C(=CNC2=CC=CC=C2C3=NC4=CC=CC=C4N3)C(=O)C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CC(=O)C(=CNC2=CC=CC=C2C3=NC4=CC=CC=C4N3)C(=O)C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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